Cas no 80532-62-3 (Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI))

• Product Name: Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI)
• CAS No: 80532-62-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5280773
• Update Time: 2026-03-09

Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI)
• Methyl 3-ethyl-2,3-dimethyloxirane-2-carboxylate

• Inchi： 1S/C8H14O3/c1-5-7(2)8(3,11-7)6(9)10-4/h5H2,1-4H3
• InChI Key： OQDQDXLJLQQOKY-UHFFFAOYSA-N
• SMILES： C(C1(OC1(C)CC)C)(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI)

Pentonic Acid, 2,3-Anhydro-4,5-Dideoxy-2,3-Di-C-Methyl-, Methyl Ester (9CI)

Pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI) is a unique organic compound with the CAS number 80532-62-3. This compound belongs to the class of pentonic acids and is characterized by its specific structural features. The term pentonic acid refers to a five-carbon carboxylic acid derivative, while the anhydro designation indicates the absence of a hydroxyl group in the structure. The dideoxy part signifies the lack of two oxygen atoms in certain positions of the molecule.

The compound's structure further includes di-C-methyl groups attached at positions 2 and 3 of the anhydro ring. These methyl groups contribute to the molecule's stability and reactivity. The methyl ester functional group at the carboxylic acid position plays a significant role in its chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in various fields of organic chemistry and biochemistry. For instance, researchers have explored its role in natural product synthesis and its potential as a building block for more complex molecules. The anhydro and dideoxy features make it an attractive candidate for constructing bioactive compounds with unique stereochemistry.

One of the most promising applications of this compound is in drug discovery. Its structural uniqueness allows for the creation of molecules with novel pharmacological properties. Scientists have investigated its ability to act as a precursor for antibiotics and other therapeutic agents. The di-C-methyl groups enhance its compatibility with biological systems, making it a valuable intermediate in medicinal chemistry.

In addition to its medicinal applications, this compound has shown potential in materials science. Its ability to form stable derivatives under various reaction conditions makes it useful in polymer synthesis and nanotechnology. Researchers have also explored its role in catalytic processes, where its methyl ester group facilitates selective reactions under mild conditions.

The synthesis of pentonic acid derivatives has been a topic of extensive research. Modern methods often employ enzymatic catalysis or microwave-assisted techniques to achieve high yields and selectivity. These advancements have made it easier to produce large quantities of this compound for industrial and academic use.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Its ability to break down into non-toxic byproducts under natural conditions makes it a sustainable choice for various chemical processes.

In conclusion, pentonic acid, 2,3-anhydro-4,5-dideoxy-2,3-di-C-methyl-, methyl ester (9CI) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry research.